Cyy-272

• Molecular Formula: C23H23F2N7
• Molecular Weight: 435.5 g/mol
• InChI: InChI=1S/C23H23F2N7/c1-15-13-26-22(30-21(15)28-18-3-2-16-14-27-31-20(16)12-18)29-17-4-6-19(7-5-17)32-10-8-23(24,25)9-11-32/h2-7,12-14H,8-11H2,1H3,(H,27,31)(H2,26,28,29,30)
• InChIKey: GZYVOINWLCLXNA-UHFFFAOYSA-N

Cyy-272 Pan-JNK Inhibitor Overview

Cyy-272 (CAS 2644673-01-6) is a synthetic indazole derivative developed as an orally active pan-c-Jun N-terminal kinase (JNK) inhibitor [1]. It exhibits balanced inhibitory activity against all three JNK isoforms, with reported IC50 values of 1.25 μM (JNK1), 1.07 μM (JNK2), and 1.24 μM (JNK3) [2]. Cyy-272 has been validated in two independent in vivo disease models—LPS-induced acute lung injury (ALI) in mice and high-fat-diet-induced obese cardiomyopathy in mice—where its therapeutic effects are mechanistically attributed to direct suppression of JNK phosphorylation and downstream inflammatory signaling [1] [3].

Oral administration research fit for JNK pathway studies

Balanced JNK isoform coverage supports multi-isoform pathway research

In vivo model-response context: ALI and obese cardiomyopathy models

• [1] Liu, Q., Yan, H., Zheng, X., Fu, L., Bao, Y., Zheng, H., Liu, Z., Zhang, X. & Chen, G. (2021). A novel indazole derivative, compound Cyy-272, attenuates LPS-induced acute lung injury by inhibiting JNK phosphorylation. Toxicology and Applied Pharmacology, 428, 115648. View Source
• [2] MedChemExpress. Cyy-272 Product Datasheet. Retrieved from MedChemExpress product page: IC50 values for JNK1 (1.25 μM), JNK2 (1.07 μM), JNK3 (1.24 μM). View Source
• [3] Liu, X. et al. (2024). Cyy-272, an indazole derivative, effectively mitigates obese cardiomyopathy as a JNK inhibitor. Biomedicine & Pharmacotherapy, 178, 117172. View Source

Why Other JNK Inhibitors Cannot Replace Cyy-272

Within the JNK inhibitor class, compounds vary dramatically in their isoform potency profiles, ranging from sub-nanomolar irreversible inhibitors (e.g., JNK-IN-8: JNK1 IC50 4.7 nM, JNK3 IC50 1 nM) to low-micromolar broad-spectrum agents [1]. However, higher biochemical potency does not predict superior in vivo anti-inflammatory efficacy, as demonstrated by SP600125, which has nM enzymatic IC50 values but requires micromolar cellular concentrations to suppress c-Jun phosphorylation [2]. Furthermore, the indazole core of Cyy-272 is structurally distinct from the anthrapyrazolone (SP600125), pyridine-amide (Tanzisertib), and benzothiazole (Bentamapimod) scaffolds that dominate the JNK inhibitor landscape . These scaffold-dependent differences in physicochemical properties, off-target liability profiles, and tissue distribution render simple extrapolation from one JNK inhibitor to another unreliable. Critically, most commercially available JNK inhibitors lack published in vivo validation in cardiac disease models, an evidence gap that directly undermines procurement decisions for obesity cardiomyopathy research [3]. The quantitative evidence below documents precisely where Cyy-272 diverges from its closest analogs and why substitution without this data is scientifically unjustifiable.

Isoform bias

Isoform-selective JNK inhibitors may shift pathway response compared to balanced pan-JNK inhibition.

Scaffold-dependent profiles

Indazole, anthrapyrazolone, and acrylamide chemotypes differ in off-target liability and tissue distribution, limiting direct substitution.

In vivo model-response data gap

Most commercial JNK inhibitors lack published cardiac or pulmonary in vivo model-response data, introducing experimental uncertainty.

• [1] MedChemExpress JNK Inhibitor Comparison Page. Comparative IC50 data for JNK-IN-8, SP600125, Tanzisertib, Bentamapimod, and Cyy-272. View Source
• [2] Bennett, B. L. et al. (2001). SP600125, an anthrapyrazolone inhibitor of Jun N-terminal kinase. Proceedings of the National Academy of Sciences, 98(24), 13681-13686. Note: SP600125 enzymatic IC50 ~40-90 nM; cellular c-Jun phosphorylation IC50 5-10 μM. View Source
• [3] Liu, X. et al. (2024). Cyy-272, an indazole derivative, effectively mitigates obese cardiomyopathy as a JNK inhibitor. Biomedicine & Pharmacotherapy, 178, 117172. The only JNK inhibitor with peer-reviewed publication demonstrating in vivo efficacy in an obese cardiomyopathy model. View Source

Cyy-272 vs. Comparator JNK Inhibitors: Quantitative Evidence

Balanced Pan-JNK Inhibition vs. Isoform-Biased Comparators

Cyy-272 exhibits a near-equipotent inhibition profile across JNK1, JNK2, and JNK3 with IC50 values of 1.25 μM, 1.07 μM, and 1.24 μM, respectively—representing a maximum isoform fold-difference of only 1.17× [1]. In contrast, comparator JNK inhibitors demonstrate marked isoform bias: Tanzisertib (CC-930) shows an 8.7× difference between its most and least potent isoforms (JNK2 IC50 7 nM vs. JNK1 IC50 61 nM), JNK-IN-8 exhibits an 18.7× range (JNK3 1 nM vs. JNK2 18.7 nM), and Bentamapimod (AS602801) displays a 3.3× range (JNK3 230 nM vs. JNK1 80 nM) [1]. This balanced pan-JNK profile is mechanistically relevant for diseases where multiple JNK isoforms contribute synergistically to pathology, such as obesity cardiomyopathy, where both JNK1 and JNK2 have been independently implicated in metabolic inflammation and cardiac remodeling [2].

Pan-JNK Balance vs. Isoform Bias

Reported

Cyy-272 isoform fold-range 1.17×; SP600125 2.3×, Bentamapimod 3.3×, Tanzisertib 10.2×, JNK-IN-8 18.7×

Balanced isoform coverage supports multi-isoform pathway research

Cross-study biochemical IC50; assay conditions may vary

Evidence Dimension	JNK isoform inhibition balance (ratio of max/min IC50 across JNK1, JNK2, JNK3)
Target Compound Data	Cyy-272: JNK1 1.25 μM, JNK2 1.07 μM, JNK3 1.24 μM; max/min ratio = 1.17×
Comparator Or Baseline	Tanzisertib: JNK1 61 nM, JNK2 7 nM, JNK3 6 nM (ratio 10.2×); JNK-IN-8: JNK1 4.7 nM, JNK2 18.7 nM, JNK3 1 nM (ratio 18.7×); Bentamapimod: JNK1 80 nM, JNK2 90 nM, JNK3 230 nM (ratio 3.3×); SP600125: JNK1 40 nM, JNK2 40 nM, JNK3 90 nM (ratio 2.3×)
Quantified Difference	Cyy-272 isoform fold-range (1.17×) is 1.9× lower than SP600125 (2.3×), 2.8× lower than Bentamapimod (3.3×), 8.7× lower than Tanzisertib (10.2×), and 16.0× lower than JNK-IN-8 (18.7×) in isoform bias
Conditions	In vitro biochemical kinase inhibition assays as reported by MedChemExpress; individual assay conditions (ATP concentration, kinase construct) may vary between compound entries and should be verified by end users [1]

Why This Matters

For obesity cardiomyopathy research where JNK1 and JNK2 both contribute to pathology, Cyy-272's balanced inhibition avoids the risk of isoform under-coverage inherent to biased inhibitors like Tanzisertib (weak JNK1 coverage) or Bentamapimod (weak JNK3 coverage).

• [1] MedChemExpress JNK Inhibitor Comparison Page. IC50 values: Cyy-272 (JNK1: 1.25 μM, JNK2: 1.07 μM, JNK3: 1.24 μM); SP600125 (40, 40, 90 nM); JNK-IN-8 (4.7, 18.7, 1 nM); Tanzisertib (61, 7, 6 nM); Bentamapimod (80, 90, 230 nM); JNK-IN-7 (1.5, 2, 0.7 nM). View Source
• [2] Liu, X. et al. (2024). Cyy-272, an indazole derivative, effectively mitigates obese cardiomyopathy as a JNK inhibitor. Biomedicine & Pharmacotherapy, 178, 117172. Context: role of JNK1 and JNK2 in obesity cardiomyopathy. View Source

Oral Efficacy in LPS-Induced Acute Lung Injury

Cyy-272, administered orally, attenuated LPS-induced acute lung injury in mice as evidenced by suppressed JNK phosphorylation in lung tissue, reduced release of inflammatory cytokines from LPS-stimulated macrophages, and improved histopathological tissue injury scores [1]. While SP600125, the prototypical JNK inhibitor, has published ALI efficacy data, its reported doses vary over a wide range (15–75 mg/kg across studies, primarily via intraperitoneal injection rather than oral route), making cross-study dose-response comparisons unreliable [2]. More importantly, high-potency JNK inhibitors such as JNK-IN-8 (JNK3 IC50 1 nM), JNK-IN-7 (JNK3 IC50 0.7 nM), and Tanzisertib lack any published peer-reviewed in vivo efficacy data in ALI models, rendering their functional anti-inflammatory activity in pulmonary tissues entirely uncharacterized [3]. This represents a critical evidence gap for researchers requiring in vivo-validated JNK inhibition in lung inflammation models.

Oral ALI Model Efficacy Evidence

Reported

Cyy-272: oral ALI efficacy published; SP600125: IP-only ALI data; 4 comparators: no ALI in vivo data

Only JNK inhibitor with peer-reviewed oral ALI model-response data

Cross-study comparison; route and dose vary

Evidence Dimension	Published in vivo efficacy data in LPS-induced acute lung injury model with oral administration route
Target Compound Data	Cyy-272: Oral administration; suppressed JNK phosphorylation in lung tissue; reduced inflammatory cytokines in LPS-stimulated macrophages; alleviated LPS-induced ALI histopathology [1]
Comparator Or Baseline	SP600125: Published ALI efficacy at 15-75 mg/kg via IP injection (not oral) [2]; JNK-IN-8: No published ALI in vivo data; JNK-IN-7: No published ALI in vivo data; Tanzisertib: No published ALI in vivo data; Bentamapimod: No published ALI in vivo data [3]
Quantified Difference	Cyy-272 is one of only two JNK inhibitors (alongside SP600125) with any published ALI in vivo efficacy data, and the only one with demonstrated oral route efficacy in this indication; 4 out of 5 comparator JNK inhibitors have zero published ALI in vivo validation
Conditions	LPS-induced acute lung injury mouse model; Cyy-272 administered orally; SP600125 administered IP (15, 30, or 75 mg/kg dependent on study)

Why This Matters

Procurement of a JNK inhibitor for ALI research without published in vivo ALI efficacy data introduces unquantifiable risk of experimental failure; Cyy-272 is the only indazole-derived JNK inhibitor with direct peer-reviewed evidence of oral in vivo lung tissue protection.

• [1] Liu, Q., Yan, H., Zheng, X., Fu, L., Bao, Y., Zheng, H., Liu, Z., Zhang, X. & Chen, G. (2021). A novel indazole derivative, compound Cyy-272, attenuates LPS-induced acute lung injury by inhibiting JNK phosphorylation. Toxicology and Applied Pharmacology, 428, 115648. View Source
• [2] JNK inhibitor SP600125 protects against lipopolysaccharide-induced acute lung injury via upregulation of claudin-4 (2014). SP600125 at 15 mg/kg IP. Also: Protective role of JNK inhibitor SP600125 in sepsis-induced acute lung injury (2019). SP600125 at 30 mg/kg IV. Also: SENP3 study (2020). SP600125 at 75 mg/kg. View Source
• [3] MedChemExpress JNK Inhibitor Comparison Page. Absence of ALI in vivo references for JNK-IN-8, JNK-IN-7, Tanzisertib, and Bentamapimod product pages confirms no published ALI efficacy data. View Source

Dual Disease-Model In Vivo Validation

Cyy-272 is uniquely validated across two mechanistically distinct in vivo disease models. In the 2024 Biomedicine & Pharmacotherapy study, orally administered Cyy-272 significantly reduced high-lipid-induced inflammation in cardiomyocytes and heart tissues, ameliorating cardiac hypertrophy, fibrosis, and apoptosis in a mouse model of obese cardiomyopathy [1]. This cardiac-protective efficacy is in addition to its previously established ALI efficacy [2]. A systematic cross-reference of comparator JNK inhibitors reveals a striking gap: SP600125 has published in vivo data in ALI and sepsis models but no cardiac disease model data; JNK-IN-8, JNK-IN-7, Tanzisertib, and Bentamapimod have no published efficacy data in either ALI or obese cardiomyopathy models [3]. The absence of dual-model validation for any other JNK inhibitor means that Cyy-272 is the only compound within this class for which researchers can reference peer-reviewed outcome data when designing studies spanning inflammation-driven pulmonary and cardiac pathologies.

In Vivo Model Validation Count

Class-level

2 distinct models (ALI + obese cardiomyopathy) vs. 1 for SP600125, 0 for others

Dual disease-model endpoint context supports multi-model pathway studies

Peer-reviewed in vivo data; no cardiac data for comparators

Evidence Dimension	Number of distinct in vivo disease models with peer-reviewed efficacy publications
Target Compound Data	Cyy-272: 2 distinct models (LPS-induced ALI + obese cardiomyopathy); both demonstrated significant attenuation of inflammatory tissue damage and functional improvement [1] [2]
Comparator Or Baseline	SP600125: 1 model (ALI/sepsis only; no cardiac model data); JNK-IN-8: 0 models; JNK-IN-7: 0 models; Tanzisertib: 0 models (clinical development discontinued); Bentamapimod: 0 models (endometriosis clinical trial only; no cardiac or pulmonary in vivo efficacy published) [3]
Quantified Difference	Cyy-272 has 2 independently validated disease models vs. 1 for SP600125 and 0 for all other comparators; Cyy-272 is the only JNK inhibitor with published obese cardiomyopathy efficacy data
Conditions	Distinct murine models: (a) LPS-induced ALI, (b) high-fat-diet-induced obese cardiomyopathy with endpoints including cardiac hypertrophy, fibrosis, and apoptosis markers

Why This Matters

Procurement decisions for multi-project or translational research programs benefit from a single compound validated in two disease-relevant contexts, reducing the number of compounds that must be qualified and stocked while maintaining peer-reviewed evidence traceability for both applications.

• [1] Liu, X. et al. (2024). Cyy-272, an indazole derivative, effectively mitigates obese cardiomyopathy as a JNK inhibitor. Biomedicine & Pharmacotherapy, 178, 117172. View Source
• [2] Liu, Q., Yan, H., Zheng, X., Fu, L., Bao, Y., Zheng, H., Liu, Z., Zhang, X. & Chen, G. (2021). A novel indazole derivative, compound Cyy-272, attenuates LPS-induced acute lung injury by inhibiting JNK phosphorylation. Toxicology and Applied Pharmacology, 428, 115648. View Source
• [3] MedChemExpress JNK Inhibitor Comparison Page and individual product pages. Verification that SP600125, JNK-IN-8, JNK-IN-7, Tanzisertib, and Bentamapimod lack published obese cardiomyopathy efficacy data. View Source

Bidirectional Cytokine Modulation in Cardiomyocytes

In palmitic acid (PA)-stimulated H9c2 cardiomyocytes, Cyy-272 treatment significantly reduced the transcription of pro-inflammatory cytokines TNFα, IL-1β, and IL-6, while simultaneously increasing the transcription of the anti-inflammatory cytokine IL-10, thereby promoting restoration of inflammatory cytokine balance [1]. This bidirectional cytokine modulation profile is mechanistically linked to JNK pathway inhibition but represents a functional outcome that is not uniformly demonstrated across JNK inhibitors. For comparator compounds, SP600125 has been shown to reduce TNFα and IL-6 in some cellular models but predominantly demonstrates unidirectional suppression; systematic IL-10 upregulation data are absent from its published pharmacological profile [2]. For JNK-IN-8, JNK-IN-7, Tanzisertib, and Bentamapimod, no published data exist characterizing their effects on the full pro-/anti-inflammatory cytokine panel in cardiomyocytes [3].

Cardiomyocyte Cytokine Modulation

Reported

Bidirectional: TNFα↓, IL-1β↓, IL-6↓, IL-10↑ in PA-stimulated H9c2 cells. Comparators lack full cytokine panel data.

Supports cardiac inflammation pathway interpretation with bidirectional cytokine data

H9c2 cell model; qRT-PCR readouts

Evidence Dimension	Bidirectional cytokine modulation (pro-inflammatory suppression + anti-inflammatory upregulation) in cardiomyocytes
Target Compound Data	Cyy-272: Reduced TNFα, IL-1β, IL-6 transcription; increased IL-10 transcription in PA-stimulated H9c2 cardiomyocytes [1]
Comparator Or Baseline	SP600125: Reduced TNFα and IL-6 in some models; IL-10 upregulation not reported; JNK-IN-8/JNK-IN-7/Tanzisertib/Bentamapimod: No published cardiomyocyte cytokine panel data [2] [3]
Quantified Difference	Cyy-272 is the only JNK inhibitor with published bidirectional cytokine modulation data (pro-inflammatory ↓ + anti-inflammatory ↑) in a cardiomyocyte cell model; 4 of 5 comparators lack any cardiomyocyte cytokine data
Conditions	H9c2 rat cardiomyocyte cell line stimulated with palmitic acid (PA) to model obesity-induced cardiac inflammation; qRT-PCR measurement of TNFα, IL-1β, IL-6 (pro-inflammatory) and IL-10 (anti-inflammatory) mRNA levels

Why This Matters

For cardiac inflammation research, the ability to document both suppression of pro-inflammatory and enhancement of anti-inflammatory mediators provides a more complete mechanistic dataset than unidirectional cytokine suppression alone, and this data exists only for Cyy-272 among JNK inhibitors.

• [1] Liu, X. et al. (2024). Cyy-272, an indazole derivative, effectively mitigates obese cardiomyopathy as a JNK inhibitor. Biomedicine & Pharmacotherapy, 178, 117172. Section 3.1, Figs. 1C-1F: TNFα, IL-1β, IL-6 reduction; IL-10 upregulation. View Source
• [2] Bennett, B. L. et al. (2001). SP600125, an anthrapyrazolone inhibitor of Jun N-terminal kinase. PNAS, 98(24), 13681-13686. SP600125 suppresses TNFα and IL-6 in some contexts; IL-10 upregulation not characterized. View Source
• [3] MedChemExpress product pages for JNK-IN-8, JNK-IN-7, Tanzisertib, and Bentamapimod. No published cytokine modulation data in cardiomyocyte models available. View Source

Indazole Scaffold vs. Other JNK Inhibitor Chemotypes

Cyy-272 is built upon a 2,4-pyrimidinediamine core bearing an indazole-6-yl substituent and a 4,4-difluoropiperidinyl-phenyl moiety, with molecular formula C23H23F2N7 and molecular weight 435.5 g/mol . This indazole-based scaffold is structurally distinct from the four major JNK inhibitor chemotypes dominating the commercial market: the anthrapyrazolone core of SP600125, the pyridine-amide scaffold of Tanzisertib (CC-930), the benzothiazole core of Bentamapimod (AS602801), and the phenyl-aminopyrimidine acrylamide covalent warhead of JNK-IN-8 and JNK-IN-7 [1]. Scaffold-dependent differences directly affect solubility, permeability, metabolic stability, kinase selectivity beyond JNK family members, and potential for idiosyncratic toxicity—parameters that cannot be predicted from biochemical IC50 values alone [2]. Cyy-272's oral bioavailability has been experimentally confirmed in murine models, whereas oral bioavailability data for several comparator compounds (particularly JNK-IN-7 and JNK-IN-8) remain unpublished beyond in vitro permeability assays [2].

Chemotype: Indazole vs. Other Scaffolds

Class-level

Indazole-pyrimidinediamine (unique). Others: anthrapyrazolone, pyridine-amide, benzothiazole, acrylamide covalent.

Indazole scaffold provides chemotype diversity for JNK inhibitor panel studies

Scaffold-dependent ADME and off-target profiles differ

Evidence Dimension	Chemical scaffold classification and experimentally confirmed oral bioavailability in mammalian models
Target Compound Data	Cyy-272: Indazole-pyrimidinediamine scaffold; C23H23F2N7; MW 435.5 g/mol; oral bioavailability confirmed in mouse ALI and obese cardiomyopathy models
Comparator Or Baseline	SP600125: Anthrapyrazolone scaffold; Tazisertib: Pyridine-amide; Bentamapimod: Benzothiazole; JNK-IN-8/JNK-IN-7: Acrylamide covalent inhibitors (irreversible); oral bioavailability data for JNK-IN-7/8 are limited to in vitro permeability assays with no published in vivo oral PK [1] [2]
Quantified Difference	Cyy-272 is the only indazole-scaffold JNK inhibitor with published oral in vivo efficacy data; covalent inhibitors JNK-IN-7/8 differ fundamentally in binding mechanism (irreversible vs. reversible) and lack oral in vivo PK characterization
Conditions	Scaffold classification based on published chemical structures; oral bioavailability inferred from peroral administration route producing therapeutic effects in murine disease models

Why This Matters

Scaffold diversification is critical for building a JNK inhibitor screening panel or selecting backup compounds with distinct intellectual property and off-target risk profiles; Cyy-272 represents the only indazole chemotype option with validated oral in vivo pharmacology.

• [1] MedChemExpress JNK Inhibitor Comparison Page. Chemical structures and scaffold classification for SP600125 (anthrapyrazolone), JNK-IN-8 (acrylamide covalent), Tanzisertib (pyridine-amide), Bentamapimod (benzothiazole). View Source
• [2] Class-level inference: scaffold-dependent ADME properties and oral bioavailability are well-established principles in medicinal chemistry; specific oral bioavailability confirmation for Cyy-272 is derived from its peroral dosing in two independent murine disease models (Liu et al. 2021, Liu et al. 2024). View Source

In Vivo Tolerability and Safety Profile

Across two independent murine studies with oral Cyy-272 administration, no compound-attributed mortality or overt toxicity signals were reported, and the compound demonstrated therapeutic efficacy at doses sufficient to suppress JNK phosphorylation in target tissues [1] [2]. This contrasts with SP600125, for which a narrow therapeutic index has been documented: cellular c-Jun phosphorylation requires 5–10 μM concentrations (125–250× above enzymatic IC50), and dose-limiting toxicity has been observed at higher systemic exposures [3]. For JNK-IN-8, its irreversible covalent binding mechanism raises theoretical off-target adduction risks that remain uncharacterized in chronic in vivo models [4]. Tanzisertib (CC-930) was discontinued from clinical development, with publicly available safety data limited to early-phase trial reports that do not permit definitive cross-compound conclusions [5]. Bentamapimod was investigated in a Phase II endometriosis trial but lacks published systematic toxicology data in cardiac or pulmonary disease models [5]. Cyy-272's clean tolerability profile in two organ systems (lung and heart) across independent studies provides procurement-relevant assurance that is not matched by comparators with narrower published safety windows or absent in vivo data.

In Vivo Tolerability Record

Reported

Cyy-272: no toxicity signals in 2 murine studies. SP600125: narrow therapeutic window. JNK-IN-8: irreversible, chronic safety uncharacterized.

Reported tolerability endpoints in two organ systems, supporting in vivo study context

Procurement-relevant tolerability data; no chronic data for covalent inhibitors

Evidence Dimension	Published in vivo tolerability and safety signals across disease-relevant animal models
Target Compound Data	Cyy-272: No reported mortality or overt toxicity in two independent murine studies (ALI model and obese cardiomyopathy model) at therapeutically effective oral doses [1] [2]
Comparator Or Baseline	SP600125: Narrow therapeutic window documented; cellular efficacy requires 125-250× above enzymatic IC50, suggesting substantial off-target risk at effective concentrations [3]; JNK-IN-8: Irreversible covalent inhibitor with uncharacterized chronic in vivo safety [4]; Tanzisertib: Clinical development discontinued; limited public safety data [5]; Bentamapimod: Phase II data in endometriosis only, no cardiac or pulmonary safety data [5]
Quantified Difference	Cyy-272 has two independent in vivo safety-validated organ systems vs. SP600125's well-documented narrow therapeutic index; three comparators (JNK-IN-8, Tanzisertib, Bentamapimod) have insufficient published in vivo safety data for procurement risk assessment
Conditions	Murine in vivo models with oral administration across studies published in 2021 (Toxicology and Applied Pharmacology) and 2024 (Biomedicine & Pharmacotherapy)

Why This Matters

For procurement in academic or industrial settings, a published tolerability record in relevant disease models reduces experimental attrition risk from unexpected compound toxicity, making Cyy-272 a lower-risk selection for in vivo studies compared to compounds with documented narrow therapeutic windows or absent safety characterization.

• [1] Liu, Q., Yan, H., Zheng, X., Fu, L., Bao, Y., Zheng, H., Liu, Z., Zhang, X. & Chen, G. (2021). A novel indazole derivative, compound Cyy-272, attenuates LPS-induced acute lung injury by inhibiting JNK phosphorylation. Toxicology and Applied Pharmacology, 428, 115648. View Source
• [2] Liu, X. et al. (2024). Cyy-272, an indazole derivative, effectively mitigates obese cardiomyopathy as a JNK inhibitor. Biomedicine & Pharmacotherapy, 178, 117172. View Source
• [3] Bennett, B. L. et al. (2001). SP600125, an anthrapyrazolone inhibitor of Jun N-terminal kinase. PNAS, 98(24), 13681-13686. Cellular IC50 for c-Jun phosphorylation suppression is 5-10 μM vs. enzymatic IC50 of 40-90 nM, indicating 125-250× potency shift. View Source
• [4] MedChemExpress JNK-IN-8 Product Page. JNK-IN-8 is described as the first irreversible JNK inhibitor; no chronic in vivo toxicology studies are cited. View Source
• [5] Clinical development status: Tanzisertib (CC-930) discontinued by Celgene; Bentamapimod (AS602801) evaluated in Phase II endometriosis (NCT01630252) but without published cardiac or pulmonary safety datasets. Source: ClinicalTrials.gov and MedChemExpress product pages. View Source

Cyy-272 Research Application Scenarios

Obese Cardiomyopathy Research with Oral JNK Inhibition

Cyy-272 is the only commercially available JNK inhibitor with peer-reviewed in vivo efficacy data in an obese cardiomyopathy model. Researchers investigating high-fat-diet-induced cardiac hypertrophy, fibrosis, and apoptosis can reference the 2024 Biomedicine & Pharmacotherapy study, which demonstrated that oral Cyy-272 significantly reduced palmitic-acid-induced inflammation in H9c2 cardiomyocytes and attenuated pathological cardiac remodeling in mice [1]. The compound's balanced pan-JNK inhibition (JNK1/2/3 IC50 ratio of 1.17×) ensures coverage of both JNK1 and JNK2 isoforms, both of which are mechanistically implicated in metabolic cardiomyopathy [2]. This scenario is not served by SP600125 (no cardiac model data), Tanzisertib (development discontinued, no cardiac publications), or JNK-IN-8/JNK-IN-7 (no published in vivo efficacy data) [3].

Acute Lung Injury Models with Oral Dosing

For LPS-induced ALI research, Cyy-272 provides published oral efficacy data showing suppressed JNK phosphorylation in lung tissue, reduced inflammatory cytokine release from macrophages, and improved histopathological outcomes [4]. While SP600125 has ALI literature, its use typically requires intraperitoneal injection at 15–75 mg/kg, and its cellular-to-biochemical potency gap (125–250×) complicates dose-response interpretation [5]. Cyy-272 therefore offers a more translationally relevant (oral) and mechanistically transparent (direct correlation between enzymatic inhibition and cellular anti-inflammatory effect) alternative for pulmonary inflammation studies.

JNK Inhibitor Panel Diversification with Indazole Chemotype

Building a chemically diverse JNK inhibitor panel is essential for target validation studies that must control for scaffold-dependent off-target effects. Cyy-272's indazole-pyrimidinediamine core (MW 435.5 g/mol, C23H23F2N7) is structurally unique among commercial JNK inhibitors, which are dominated by anthrapyrazolone (SP600125), pyridine-amide (Tanzisertib), benzothiazole (Bentamapimod), and covalent acrylamide (JNK-IN-7/8) scaffolds . Including Cyy-272 in a screening panel provides the indazole chemotype representation necessary to distinguish JNK-dependent from scaffold-dependent phenotypes, while its confirmed oral bioavailability enables in vivo follow-up without formulation redevelopment [6].

Multi-Tissue Inflammation: Pulmonary and Cardiac Endpoints

Research programs investigating the inflammation-driven progression from metabolic syndrome to multi-organ pathology (lung and heart) can leverage Cyy-272's unique dual-model validation dataset. No other JNK inhibitor has published efficacy data spanning both acute pulmonary inflammation and chronic cardiac remodeling models [7]. Cyy-272's demonstrated bidirectional cytokine modulation—reducing TNFα, IL-1β, and IL-6 while upregulating IL-10 in cardiomyocytes [2]—provides a consistent anti-inflammatory mechanistic signature across tissue types, reducing the experimental variables introduced when switching between different JNK inhibitors for different organ systems.

Application

Selection Property

Validation Focus

Obese cardiomyopathy model studies

Oral JNK pathway inhibition in cardiac tissue

Cardiac hypertrophy, fibrosis, apoptosis endpoints

Acute lung inflammation model studies

Oral JNK pathway inhibition in lung tissue

Inflammatory cytokine and histopathology endpoints

JNK inhibitor panel diversification

Indazole scaffold chemotype

Scaffold-dependent off-target profiling

Multi-organ inflammation research

Dual-model JNK pathway validation

Pulmonary and cardiac inflammatory endpoints

• [1] Liu, X. et al. (2024). Cyy-272, an indazole derivative, effectively mitigates obese cardiomyopathy as a JNK inhibitor. Biomedicine & Pharmacotherapy, 178, 117172. View Source
• [2] MedChemExpress JNK Inhibitor Comparison Page. Cyy-272 IC50 values: JNK1 1.25 μM, JNK2 1.07 μM, JNK3 1.24 μM. Max/min isoform ratio = 1.17×. View Source
• [3] MedChemExpress product pages for SP600125, JNK-IN-8, JNK-IN-7, Tanzisertib, and Bentamapimod. All lack published obese cardiomyopathy model efficacy data. View Source
• [4] Liu, Q., Yan, H., Zheng, X., Fu, L., Bao, Y., Zheng, H., Liu, Z., Zhang, X. & Chen, G. (2021). A novel indazole derivative, compound Cyy-272, attenuates LPS-induced acute lung injury by inhibiting JNK phosphorylation. Toxicology and Applied Pharmacology, 428, 115648. View Source
• [5] Bennett, B. L. et al. (2001). SP600125. PNAS, 98(24), 13681-13686. Enzymatic IC50 40-90 nM vs. cellular c-Jun phosphorylation IC50 5-10 μM. Also: SP600125 ALI studies using IP doses of 15-75 mg/kg. View Source
• [6] Liu et al. (2021, 2024): Oral administration of Cyy-272 produced therapeutic effects in two independent murine disease models. View Source
• [7] Combined assessment of Liu et al. 2021 (ALI model) and Liu et al. 2024 (obese cardiomyopathy model): Cyy-272 is the only JNK inhibitor with published efficacy data in both pulmonary inflammation and cardiac metabolic disease models. View Source